6-{1-[(1-methyl-1H-pyrazol-4-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile

• IUPAC Name: 6-[1-[(1-methylpyrazol-4-yl)methyl]-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H20N6/c1-21-9-14(8-20-21)10-22-5-4-15-11-23(12-16(15)22)17-3-2-13(6-18)7-19-17/h2-3,7-9,15-16H,4-5,10-12H2,1H3
• InChI Key: YHMNPWOSQKMPDR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CCC3C2CN(C3)C4=NC=C(C=C4)C#N
• Molecular Formula: C17H20N6
• Molecular Weight: 308.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring, a pyrrolo[2,3-c]pyrrole ring, and a pyridine ring. These types of structures are often found in biologically active compounds, including pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazole ring, followed by the construction of the pyrrolo[2,3-c]pyrrole and pyridine rings. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of nitrogen in the pyrazole, pyrrolo[2,3-c]pyrrole, and pyridine rings would likely result in a molecule with several potential sites for hydrogen bonding, which could affect its physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The pyrazole, pyrrolo[2,3-c]pyrrole, and pyridine rings could potentially undergo a variety of reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of nitrogen in the pyrazole, pyrrolo[2,3-c]pyrrole, and pyridine rings could affect these properties.

Mechanism of Action

Target of Action

Similar compounds with pyrazole and imidazole moieties have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Compounds with similar structures have been shown to interact with various biological targets, leading to changes in cellular processes . For instance, some pyrazole derivatives have shown potent antileishmanial and antimalarial activities .

Biochemical Pathways

Similar compounds have been shown to interact with various biochemical pathways, leading to a range of biological effects .

Result of Action

Similar compounds have been shown to have a range of effects at the molecular and cellular level .

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety precautions should always be taken when working with chemicals.

Future Directions

The future research directions for this compound could include further studies to determine its biological activity and potential applications in medicine or other fields.